BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-
Methylanthracene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylanthracene

Cat. No.: B165393

This technical guide provides a comprehensive overview of 2-Methylanthracene, a polycyclic
aromatic hydrocarbon. The information is tailored for researchers, scientists, and professionals
in drug development, with a focus on its chemical properties, experimental protocols, and
relevant pathways.

Core Molecular Data

2-Methylanthracene is a tricyclic aromatic hydrocarbon. Its fundamental molecular properties
are summarized below.

Property Value

Molecular Formula CisH12[1][2][3][4]
Molecular Weight 192.26 g/mol [2][4]
IUPAC Name 2-methylanthracene[1]
CAS Number 613-12-7[1][3][4]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 2-Methylanthracene are
crucial for its application in research and development. Below are representative experimental
protocols.
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1. Synthesis of 2-Methylanthracene via Friedel-Crafts Reaction

This protocol describes a common method for synthesizing 2-Methylanthracene.
o Reactants: Phthalic anhydride, Toluene, Aluminum chloride (anhydrous).

» Procedure:

o A mixture of phthalic anhydride and a slight excess of toluene is prepared in a round-
bottom flask equipped with a reflux condenser and a dropping funnel.

o The flask is cooled in an ice bath, and anhydrous aluminum chloride is added portion-wise
with constant stirring.

o After the addition is complete, the reaction mixture is slowly warmed to room temperature
and then heated to reflux for 2-3 hours.

o The mixture is then cooled and poured onto a mixture of crushed ice and concentrated
hydrochloric acid to decompose the aluminum chloride complex.

o The resulting solid is filtered, washed with water, and then purified by recrystallization from
a suitable solvent like ethanol or acetic acid to yield 2-(4-methylbenzoyl)benzoic acid.

o The intermediate is then cyclized by heating with a dehydrating agent such as
concentrated sulfuric acid or polyphosphoric acid to produce 2-methylanthraquinone.

o Finally, the 2-methylanthraquinone is reduced to 2-Methylanthracene using a reducing
agent like zinc dust in a high-boiling solvent.

2. Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the structural elucidation of 2-Methylanthracene.

o Sample Preparation: A small amount of purified 2-Methylanthracene is dissolved in a
deuterated solvent (e.g., CDCIs) in an NMR tube.

* 'H NMR Spectroscopy:
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o The spectrum will show characteristic signals for the aromatic protons in the range of 7.0-
8.5 ppm.

o A singlet corresponding to the methyl group protons will appear around 2.5 ppm.

o The integration of the signals will correspond to the number of protons in each
environment.

e 13C NMR Spectroscopy:

o The spectrum will display signals for the aromatic carbons, typically in the range of 120-
140 ppm.

o A distinct signal for the methyl carbon will be observed at a higher field (lower ppm value).
3. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of 2-Methylanthracene.
 Instrumentation: A gas chromatograph coupled to a mass spectrometer.
o Chromatographic Conditions:

o Column: A non-polar capillary column (e.g., DB-5ms).

o Carrier Gas: Helium at a constant flow rate.

o Temperature Program: An initial oven temperature of around 100°C, held for a few
minutes, followed by a ramp to a final temperature of approximately 300°C.

e Mass Spectrometry:
o The mass spectrometer is operated in electron ionization (EI) mode.

o The mass spectrum of 2-Methylanthracene will show a molecular ion peak (M*) at m/z
192, corresponding to its molecular weight.

o Characteristic fragmentation patterns can be used for further confirmation.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b165393?utm_src=pdf-body
https://www.benchchem.com/product/b165393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Pathway of 2-Methylanthracene

The following diagram illustrates a logical workflow for the synthesis of 2-Methylanthracene,
as detailed in the experimental protocol section.

Friedel-Crafts Cyclization Reduction

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b165393?utm_src=pdf-body
https://www.benchchem.com/product/b165393?utm_src=pdf-body
https://www.benchchem.com/product/b165393?utm_src=pdf-body-img
https://www.benchchem.com/product/b165393?utm_src=pdf-body
https://www.benchchem.com/product/b165393?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylanthracene
https://www.chembk.com/en/chem/2-Methylanthracene
https://cymitquimica.com/products/IN-DA003HOI/613-12-7/2-methylanthracene/
https://www.lookchem.com/ProductWholeProperty_LCPL32998.htm
https://www.benchchem.com/product/b165393#2-methylanthracene-molecular-weight-and-formula
https://www.benchchem.com/product/b165393#2-methylanthracene-molecular-weight-and-formula
https://www.benchchem.com/product/b165393#2-methylanthracene-molecular-weight-and-formula
https://www.benchchem.com/product/b165393#2-methylanthracene-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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